8-(Methylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane
Overview
Description
Spiro compounds are bicyclic organic compounds formed by two rings linked by one carbon atom . They simultaneously possess 3D structural properties and inherent rigidity . Spiro derivatives of heterocyclic compounds are widely applied in the synthesis of biologically active compounds .
Synthesis Analysis
A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed . This compound is promising for the production of important biologically active compounds .
Molecular Structure Analysis
The molecular structure of spiro compounds can be analyzed using various spectroscopic techniques. For instance, Raman spectroscopy uses the vibration of molecules to provide chemical and structural data .
Chemical Reactions Analysis
Spiro compounds containing a saturated pyrrolidine ring are intensively studied in reactions with compounds containing pharmacophoric groups .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be analyzed using various techniques such as Raman spectroscopy, Fourier transform infrared spectroscopy, Ultraviolet–visible spectroscopy, X-ray photoelectron spectroscopy, Diffuse reflectance infrared Fourier transform spectroscopy .
Safety and Hazards
Future Directions
Properties
CAS No. |
59039-18-8 |
---|---|
Molecular Formula |
C8H15NO4S |
Molecular Weight |
221.28 g/mol |
IUPAC Name |
8-methylsulfonyl-1,4-dioxa-8-azaspiro[4.5]decane |
InChI |
InChI=1S/C8H15NO4S/c1-14(10,11)9-4-2-8(3-5-9)12-6-7-13-8/h2-7H2,1H3 |
InChI Key |
DNYRTPALACDYKJ-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N1CCC2(CC1)OCCO2 |
Canonical SMILES |
CS(=O)(=O)N1CCC2(CC1)OCCO2 |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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